Cas no 169376-26-5 (1H-Pyrrole-2-carboxaldehyde, 1-(3-chlorobenzoyl)-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 1-(3-chlorobenzoyl)-
• CAS No: 169376-26-5
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 1350992
• Update Time: 2024-08-17

1H-Pyrrole-2-carboxaldehyde, 1-(3-chlorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 1-(3-chlorobenzoyl)-

• Inchi： 1S/C12H8ClNO2/c13-10-4-1-3-9(7-10)12(16)14-6-2-5-11(14)8-15/h1-8H
• InChI Key： PDYBCCSWRPOKAG-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC(Cl)=C2)C=CC=C1C=O

Computed Properties

• Exact Mass: 233.02444

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 320.9±34.0 °C(Predicted)
• PSA: 39.07
• pka: -10.71±0.70(Predicted)